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Content Type: Technical Whitepaper Subject: Physicochemical Properties, Solvation
Mechanics, and Handling Protocols Primary CAS: 111-96-6 Audience: Synthetic Chemists,
Process Engineers, and Drug Development Scientists[1]

Executive Summary: The Chelation Specialist

In the architecture of advanced organic synthesis, 1,2-Dimethoxydiethyl ether—universally
recognized as Diglyme or Bis(2-methoxyethyl) ether—occupies a critical niche.[1] Unlike its
lighter homologue DME (Dimethoxyethane), Diglyme offers a higher boiling point (162 °C) and
superior chelation thermodynamics, making it the solvent of choice for high-temperature
organometallic reactions, including Grignard syntheses, borohydride reductions, and palladium-
catalyzed cross-couplings.[1]

This guide provides a rigorous analysis of Diglyme’s physical properties, solvation dynamics,
and safety protocols.[1] It is designed to move beyond basic data sheets, offering the
mechanistic insights required for precision chemistry.
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CRITICAL NOMENCLATURE ALERT: While "1,2-Dimethoxydiethyl ether" is often used
synonymously with Diglyme (CAS 111-96-6), researchers must distinguish it from 1-ethoxy-1,2-
dimethoxyethane (CAS 24424-51-9), a rare acetal impurity.[1] This guide focuses exclusively on
the industrial standard Diglyme (CAS 111-96-6).

Molecular Architecture & Identification

Diglyme is a tridentate ligand capable of sequestering cations within a "solvation cage,"
significantly enhancing the nucleophilicity of counter-anions.

Identifier Value

IUPAC Name 1-Methoxy-2-(2-methoxyethoxy)ethane

Diglyme; Bis(2-methoxyethyl) ether; Diethylene
Common Synonyms )
glycol dimethyl ether

CAS Number 111-96-6
Molecular Formula CeH1403
SMILES coccoccoc
Molecular Weight 134.17 g/mol

Physicochemical Profile

The following data aggregates experimentally verified values relevant to process design and
reaction optimization.

Thermodynamic & Fluid Properties
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Property

Value

Conditions

Relevance

Boiling Point

162 °C

760 mmHg

Enables high-temp
reactions without

pressurization.

Melting Point

-64 °C

1 atm

Suitable for low-temp
quenching; stays

liquid in chillers.

Density

0.944 g/mL

20 °C

Slightly less dense
than water; facilitates
phase separation from

halogenated solvents.

Viscosity

1.09 cP

20 °C

Kinetic profile similar
to water; easy to

pump and stir.

Vapor Pressure

3.0 mmHg

20 °C

Low volatility reduces
evaporative loss but
complicates removal
(requires rotovap bath
>60°C).

Refractive Index

1.4087

20 °C

Purity indicator.

Electronic & Solvation Parameters
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Property Value

Context

Dielectric Constant (

25 °C. Moderate polarity;

7.23 . .
) supports ion separation.
_ Indicates strong interaction
Dipole Moment 197D ) -
with polar transition states.
Closed Cup. Classifies as
Flash Point 57 °C Flammable Ligquid (Category
3).[2]
o Critical limit for heating
Autoignition Temp 190 °C

mantles/oil baths.

Hansen Solubility Parameters (HSP)

HSP values explain Diglyme's ability to dissolve both polar organometallics and non-polar

organic substrates.

Value (MPa
Parameter Interaction Type

)

158 Van der Waals forces (matches
(Dispersion) ' many polymers/organics).[1]
(Polar) 6.1 Dipole-dipole interactions.

Moderate H-bonding
9.2

(Hydrogen Bonding)

acceptance (ether oxygens).[1]

Mechanistic Insight: The Chelation Effect

Diglyme’s utility stems from its tridentate structure. The three ether oxygens are spaced by

ethylene bridges, allowing the molecule to wrap around hard cations (Li*, Na*, K*).[1]

Diagram 1: Cation Solvation Mechanism
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The following diagram illustrates how Diglyme stabilizes a Lithium cation, effectively separating
the ion pair and increasing the reactivity of the anion (e.g., in a reduction or alkylation).[1]

Diglyme Molecule (Tridentate Ligand)

Lone Pair Ethylene

Bridges

Lone Pair

Lone Pair

Click to download full resolution via product page

Caption: Tridentate coordination of Diglyme to a Lithium cation. This "encapsulation” liberates
the counter-anion, significantly enhancing reaction rates in nucleophilic substitutions.[1]

Experimental Protocols
Purification: The "Blue Pot" Standard

Commercial Diglyme often contains water and peroxides. For organometallic catalysis, rigorous
drying is non-negotiable.[1]

Safety Warning: Distillation from sodium involves fire/explosion hazards. Perform only in a
fume hood with a blast shield.

 Pre-Drying: Store Diglyme over KOH pellets or 4A Molecular Sieves for 24 hours to remove
bulk water. Decant.
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The Still Pot: Charge a round-bottom flask with the pre-dried Diglyme. Add Sodium metal
(wire or chunks) and Benzophenone.

Reflux: Heat to reflux under an inert atmosphere (Argon/Nitrogen).

Indicator: The solution must turn deep blue/purple (ketyl radical formation).
o No Color? Water/Oxygen is still present.[2] Add more Na/Benzophenone.

o Green Color? Intermediate stage. Continue refluxing.

Collection: Distill the solvent only after the blue color persists. Discard the first 10% (forerun).

Diagram 2: Purification Logic Flow
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(Contains H20, Peroxides)
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Collect Distillate

(Anhydrous Diglyme) Add more Na/Benzophenone

Click to download full resolution via product page

Caption: Logic flow for generating anhydrous Diglyme via the Sodium-Benzophenone ketyl
radical method.

Peroxide Management

Diglyme is a Class B Peroxide Former.
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Test: Use Quantofix® Peroxide strips or Kl/Starch paper before any distillation.

Removal: If peroxides are detected (>10 ppm), pass the solvent through a column of
activated alumina or treat with CuCl prior to distillation.[1] Do not distill peroxide-laden
solvents to dryness.[1]

Health, Safety, & Environment (HSE)

Researchers must treat Diglyme with extreme caution, primarily due to its reproductive toxicity.

[1][2]

Reproductive Toxicity (Repr.[2] 1B): Diglyme is metabolized to 2-methoxyacetic acid (MAA),
which is teratogenic.[1] It has been linked to fetal development issues and male fertility
reduction.

o Control: Handle strictly in a fume hood. Pregnant personnel should avoid exposure
entirely. Double-gloving (Nitrile over Laminate) is recommended as Diglyme can permeate
standard nitrile gloves over time.

Flammability: Flash point is 57 °C. Ground all glassware to prevent static discharge.

Disposal: Do not pour down the drain. Collect in non-halogenated organic waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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